2-Chloro-5-(4-chlorophenyl)-1-pentene

• IUPAC Name: 1-chloro-4-(4-chloropent-4-enyl)benzene
• InChI: InChI=1S/C11H12Cl2/c1-9(12)3-2-4-10-5-7-11(13)8-6-10/h5-8H,1-4H2
• InChI Key: GDOVBVPVMDEZSQ-UHFFFAOYSA-N
• Canonical SMILES: C=C(CCCC1=CC=C(C=C1)Cl)Cl
• Molecular Formula: C11H12Cl2
• Molecular Weight: 215.12 g/mol
• CAS No.: 1143461-30-6

Description

2-Chloro-5-(4-chlorophenyl)-1-pentene is a compound of interest to the scientific community due to its potential applications and its unique structure. This compound is a member of the group of compounds known as halogenated hydrocarbons, which are characterized by the presence of both hydrogen and halogen atoms. It is also known as 4-chloro-2-pentene and is used in a variety of applications, including organic synthesis, analytical chemistry, and pharmaceuticals.

Scientific Research Applications

Alkene Chemistry on Catalytic Surfaces

Studies on the adsorption and reaction of various pentenes on Pd surfaces and model catalysts provide insights into the fundamental chemistry of alkenes like 2-Chloro-5-(4-chlorophenyl)-1-pentene. Understanding these interactions can inform the development of more efficient catalytic processes, potentially influencing industrial applications in polymerization and organic synthesis (Doyle et al., 2004).

Investigation of Radical Decomposition

The decomposition and isomerization reactions of pentyl radicals, which can be related to the structural analogs of this compound, provide valuable information about reaction pathways and product distributions at high temperatures. This knowledge is crucial for designing industrial processes involving radical intermediates or for understanding combustion mechanisms (Awan et al., 2012).

Mechanism of Action

Target of Action

Similar compounds have been studied for their antidiabetic properties, specifically their inhibitory effects on α-glucosidase and α-amylase enzymes . These enzymes play a crucial role in carbohydrate metabolism, and their inhibition can help manage postprandial hyperglycemia in diabetes .

Mode of Action

Related compounds have shown to interact with their targets through hydrogen bonding, electrostatic, and hydrophobic interactions . These interactions can lead to the inhibition of the target enzymes, thereby affecting the metabolic processes they are involved in .

Biochemical Pathways

Inhibition of α-glucosidase and α-amylase enzymes can delay the hydrolysis of carbohydrates, reducing postprandial blood glucose levels .

Pharmacokinetics

Similar compounds have shown good solubility and absorption profiles, fulfilling lipinski’s rule of 5 and veber’s rule . These rules are often used as a guideline to predict the drug-likeness of a compound.

Result of Action

Based on the potential targets and mode of action, it can be inferred that this compound might lead to a reduction in postprandial blood glucose levels by inhibiting carbohydrate hydrolyzing enzymes .